Cas no 71473-21-7 ((22R)-6α,7α-Epoxy-5,12β,22-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone)

• Product Name: (22R)-6α,7α-Epoxy-5,12β,22-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone
• CAS No: 71473-21-7
• MF: C₂₈H₃₈O₆
• MW: 470.597729206085
• CID: 578404
• Update Time: 2024-03-01

(22R)-6α,7α-Epoxy-5,12β,22-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,12,22-trihydroxy-1-oxo-, d-lactone, (5a,6a,7a,12b,22R)- (9CI)
• (22R)-6α,7α-Epoxy-5,12β,22-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone
• 6,7-Epoxy-1H-cyclopenta[a]phenanthrene,ergosta-2,24-dien-26-oic acid deriv.
• Daturalactone 3
• Daturalactone-3
• CID 101316930

• Inchi： 1S/C28H38O6/c1-13-11-19(33-25(31)14(13)2)15(3)16-8-9-17-22-18(12-21(30)26(16,17)4)27(5)20(29)7-6-10-28(27,32)24-23(22)34-24/h6-7,15-19,21-24,30,32H,8-12H2,1-5H3/t15-,16+,17-,18-,19+,21+,22-,23-,24-,26+,27-,28-/m0/s1
• InChI Key： DGZBYFRXLDYRMK-FNMIBHOCSA-N
• SMILES： O1[C@@H]2[C@]3(CC=CC([C@]3(C)[C@H]3C[C@H]([C@]4(C)[C@@H]([C@H](C)[C@H]5CC(C)=C(C)C(=O)O5)CC[C@H]4[C@@H]3[C@H]12)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1010
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives